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Compound of Interest

Compound Name: CCI-007

Cat. No.: B12301671 Get Quote

Application Notes and Protocols for CCI-007
For Researchers, Scientists, and Drug Development Professionals

Introduction
CCI-007 is a novel small molecule inhibitor identified to have selective cytotoxic activity against

a subset of leukemia cell lines, particularly those with Mixed Lineage Leukemia (MLL) gene

rearrangements.[1][2] It has also demonstrated efficacy against CALM-AF10 and SET-NUP214

translocated leukemias.[1][2] CCI-007 induces rapid, caspase-dependent apoptosis within

hours of treatment.[1][3] Its mechanism of action involves the downregulation of key MLL target

genes, including HOXA9, MEIS1, CMYC, and BCL2, which are crucial for the survival of these

leukemia cells.[1][2][4] These application notes provide detailed protocols for the preparation,

solubilization, and experimental use of CCI-007 in a laboratory setting.

Chemical Properties and Storage
A summary of the key chemical properties of CCI-007 is provided in the table below.
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Property Value Reference

Molecular Formula C₁₅H₁₆N₂O₅S [5]

Molecular Weight 336.36 g/mol [5]

CAS Number 939228-52-1 [5]

Physical Form Solid [5]

Storage Conditions 4°C, protect from light [5]

Solubilization and Preparation of Stock Solutions
CCI-007 is soluble in dimethyl sulfoxide (DMSO). Proper preparation of stock solutions is

critical for accurate and reproducible experimental results.

Quantitative Solubility Data

Solvent Solubility (at 25°C) Method Reference

DMSO 83.33 mg/mL Ultrasonic [5]

Protocol for Preparation of a 10 mM CCI-007 Stock
Solution in DMSO
Materials:

CCI-007 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Water bath sonicator
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Procedure:

Equilibrate Reagents: Allow the CCI-007 powder and DMSO to come to room temperature

before use.

Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh out

the desired amount of CCI-007 powder. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 0.336 mg of CCI-007 (Molecular Weight = 336.36 g/mol ).

Solvent Addition: Add the appropriate volume of DMSO to the tube containing the CCI-007
powder. For the example above, add 100 µL of DMSO to the 0.336 mg of CCI-007.

Solubilization:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, place the tube in a water bath sonicator and

sonicate for 5-10 minutes, or until the solution is clear.

Sterilization (Optional but Recommended): If the stock solution will be used in sterile cell

culture, it can be sterilized by passing it through a 0.22 µm syringe filter compatible with

DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-20°C or -80°C for long-term storage, protected from light. For short-term storage (up to one

month), 4°C is acceptable.[6]

Experimental Protocols
In Vitro Cell Viability Assay
This protocol describes a general method for assessing the cytotoxic effects of CCI-007 on

leukemia cell lines using a resazurin-based assay (e.g., AlamarBlue).

Materials:
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CCI-007 sensitive (e.g., PER-485, MOLM-13, MV4;11) and resistant (e.g., CEM, RS4;11)

leukemia cell lines[1]

Complete cell culture medium appropriate for the cell lines

96-well cell culture plates

10 mM CCI-007 stock solution in DMSO

Resazurin-based viability reagent (e.g., AlamarBlue)

Plate reader capable of measuring fluorescence or absorbance

Procedure:

Cell Seeding: Seed the leukemia cells in a 96-well plate at a density of 5,000-10,000 cells

per well in 100 µL of complete culture medium.

Compound Dilution: Prepare a serial dilution of the 10 mM CCI-007 stock solution in

complete culture medium to achieve the desired final concentrations (e.g., a broad

concentration range from 0.63 to 20 µM).[1] Remember to include a vehicle control (DMSO

only) at the same final concentration as the highest CCI-007 concentration.

Cell Treatment: Add 100 µL of the diluted CCI-007 solutions or vehicle control to the

appropriate wells. The final volume in each well will be 200 µL.

Incubation: Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO₂.[1]

Viability Assessment:

Add 20 µL of the resazurin-based viability reagent to each well.

Incubate for an additional 4-6 hours, or as recommended by the manufacturer.

Measure the fluorescence or absorbance using a plate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

vehicle-treated control cells. Plot the results to determine the IC₅₀ value for CCI-007 in each
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cell line.

Summary of Experimental Concentrations

Cell Line Type
Effective
Concentration
(IC₅₀)

Treatment
Duration

Assay Reference

Sensitive MLL-

rearranged
2.5 - 6.2 µM 72 hours AlamarBlue [5]

Panel of cell

lines

10 µM (single

dose)
72 hours AlamarBlue [1]

Sensitive MLL-

rearranged
5 µM 24 hours Annexin V [1]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the proposed signaling pathway of CCI-007 and a general

experimental workflow for its in vitro evaluation.
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Caption: Proposed signaling pathway of CCI-007 in MLL-rearranged leukemia cells.
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Caption: General experimental workflow for in vitro evaluation of CCI-007.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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